Cas no 1903567-46-3 (3-phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one)

• Product Name: 3-phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one
• CAS No: 1903567-46-3
• MF: C₂₂H₂₂N₂O₂
• MW: 346.422285556793
• CID: 5820603
• PubChem ID: 92082035
• Update Time: 2025-06-11

3-phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one
• F6474-3029
• AKOS025344809
• 1903567-46-3
• 3-phenyl-1-[3-(quinolin-8-yloxy)pyrrolidin-1-yl]propan-1-one
• 3-phenyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C22H22N2O2/c25-21(12-11-17-6-2-1-3-7-17)24-15-13-19(16-24)26-20-10-4-8-18-9-5-14-23-22(18)20/h1-10,14,19H,11-13,15-16H2
• InChI Key： WMOILBXHRVEATL-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=C3C(=CC=C2)C=CC=N3)C1)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 346.168127949g/mol
• Monoisotopic Mass: 346.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one

3-Phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one (CAS No. 1903567-46-3): A Comprehensive Overview

3-Phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one (CAS No. 1903567-46-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and potential applications of 3-phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one.

The chemical structure of 3-phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one is characterized by a phenyl group attached to a pyrrolidinone core, which is further substituted with a quinoline moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The quinoline ring is particularly noteworthy due to its well-documented pharmacological activities, such as antimalarial and anticancer effects. The combination of these structural elements in 3-phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one suggests a high potential for developing new therapeutic agents.

The synthesis of 3-phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)propan-1-one has been reported in several studies, with various methodologies employed to achieve high yields and purity. One common approach involves the reaction of 8-hydroxyquinoline with an appropriate pyrrolidine derivative, followed by coupling with a phenyl-substituted ketone. This multi-step process requires careful optimization of reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of green solvents and catalysts, which enhance the overall sustainability of the synthesis.

In terms of biological activities, 3-phenyl-1-(3-quino lin -8-yloxypyrrolidin -1 - yl)propan - 1 - one has shown promising results in preclinical studies. Research has demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have reported that this compound exhibits significant analgesic activity, making it a potential candidate for pain management therapies. The neuroprotective properties of 3 - phenyl - 1 - ( 3 - quinolin - 8 - yloxy pyrrolidin - 1 - yl ) propan - 1 - one have also been investigated, with findings suggesting its ability to protect neuronal cells from oxidative stress and apoptosis.

The potential applications of 3 - phenyl - 1 - ( 3 - quinolin - 8 - yloxy pyrrolidin - 1 - yl ) propan - 1 - one are diverse and promising. In the field of neurology, this compound could be developed into a novel therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its anti-inflammatory and analgesic properties make it a valuable candidate for treating chronic pain conditions and inflammatory disorders. Furthermore, preliminary studies have indicated that 3 - phenyl - 1 - ( 3 - quinolin - 8 - yloxy pyrrolidin - 1 - yl ) propan - 1 - one may have anticancer potential, particularly in inhibiting tumor growth and metastasis.

To further explore the therapeutic potential of 3 - phenyl - 1 -( 3-quino lin-e ylo xyp yrro lid i n-e yl ) pr o p an-e o ne, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide robust data on the pharmacokinetics, pharmacodynamics, and side effects of the compound. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-ph eny l-e -( e-py rro lid i n-e o ne) (CAS No. 1903567-e6-) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical data becomes available, it is likely that this compound will play a significant role in advancing therapeutic options for various diseases.